Cas no 1205683-33-5 (1-(2-Phenoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(2-Phenoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1205683-33-5
• MF: C₁₇H₂₃BN₂O₃
• MW: 314.187124490738
• CID: 5045713
• Update Time: 2025-10-28

1-(2-Phenoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-(2-Phenoxy-ethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-(2-Phenoxyethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-(2-Phenoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole

• Inchi： 1S/C17H23BN2O3/c1-16(2)17(3,4)23-18(22-16)14-12-19-20(13-14)10-11-21-15-8-6-5-7-9-15/h5-9,12-13H,10-11H2,1-4H3
• InChI Key： GCDFMMCXCDMFMR-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CCOC3C=CC=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 383
• Topological Polar Surface Area: 45.5

Additional information on 1-(2-Phenoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole

Comprehensive Guide to 1-(2-Phenoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1205683-33-5)

1-(2-Phenoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1205683-33-5) is a specialized boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, often referred to as a pyrazole boronic ester derivative, plays a crucial role in modern synthetic chemistry due to its unique structural features and reactivity. The presence of both the pyrazole and dioxaborolane moieties makes it a versatile building block for drug discovery and advanced material development.

The molecular structure of 1-(2-Phenoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole combines a phenoxyethyl group with a tetramethyl dioxaborolane unit attached to a pyrazole ring. This configuration provides excellent stability while maintaining reactivity for various chemical transformations. Researchers particularly value this compound for its applications in Suzuki-Miyaura cross-coupling reactions, a topic that has seen increased interest in organic chemistry circles and AI-powered literature searches in recent years.

In pharmaceutical research, CAS 1205683-33-5 serves as a valuable intermediate for developing novel therapeutic agents. The pyrazole-boronate structure is frequently explored in the design of kinase inhibitors, which remain a hot topic in drug discovery forums and academic publications. Recent trends in medicinal chemistry show growing interest in boron-containing drug candidates, making this compound particularly relevant to current research directions.

The compound's physical properties include good solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane, which facilitates its use in various synthetic applications. Its stability under ambient conditions makes it convenient for laboratory handling and storage, addressing common concerns researchers express in online discussions about boronic ester compounds.

Material scientists have explored 1-(2-Phenoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole for potential applications in organic electronics. The combination of aromatic and boron-containing components makes it interesting for developing advanced materials, a subject frequently searched in conjunction with terms like "organic semiconductor precursors" and "conjugated molecular systems."

Quality control of CAS 1205683-33-5 typically involves analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the purity standards required for sensitive chemical applications, a concern often raised in online chemistry communities discussing boronic acid derivatives.

The synthetic versatility of this pyrazole boronic ester allows for numerous modifications, making it valuable for creating diverse molecular architectures. This characteristic aligns well with current trends in diversity-oriented synthesis, a popular search term among medicinal chemists and synthetic organic researchers.

Handling 1-(2-Phenoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole requires standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in a cool, dry environment is recommended to maintain its stability over extended periods, addressing common storage questions found in chemical handling forums.

Recent patent literature reveals growing interest in this compound's applications, particularly in areas related to bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These cutting-edge research areas have seen exponential growth in academic citations and industry investments, making them highly relevant to current scientific discourse.

The commercial availability of CAS 1205683-33-5 from specialty chemical suppliers has increased in recent years, reflecting its growing importance in research applications. Pricing and availability data for this boron-containing building block are frequent topics in online chemical marketplace discussions and supplier comparison forums.

Future research directions for this compound may explore its potential in bioorthogonal chemistry and click chemistry applications, areas that continue to gain traction in chemical biology. The compound's structural features position it well for these emerging applications, which are increasingly popular search terms in scientific databases.

In summary, 1-(2-Phenoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole represents an important class of heterocyclic boronic esters with wide-ranging applications in pharmaceutical and materials science research. Its unique combination of structural elements and synthetic versatility ensures its continued relevance in addressing current challenges in medicinal chemistry and advanced material development.